3-[(3,4-Dimethylphenyl)sulfonyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)[1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 8-[3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C24H25N5O4S/c1-16-7-8-18(15-17(16)2)34(30,31)23-22-25-21(19-5-3-4-6-20(19)29(22)27-26-23)28-11-9-24(10-12-28)32-13-14-33-24/h3-8,15H,9-14H2,1-2H3
• InChI Key: NGDYXDGOUSNTNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)N5CCC6(CC5)OCCO6)C
• Molecular Formula: C24H25N5O4S
• Molecular Weight: 479.6 g/mol

Description

3-[(3,4-Dimethylphenyl)sulfonyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C24H25N5O4S and its molecular weight is 479.56. The purity is usually 95%.
BenchChem offers high-quality 3-[(3,4-Dimethylphenyl)sulfonyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)[1,2,3]triazolo[1,5-a]quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(3,4-Dimethylphenyl)sulfonyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)[1,2,3]triazolo[1,5-a]quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has delved into the synthesis and reactions of sulfonylmethylquinoxalines, showcasing methodologies that could potentially apply to the synthesis or reactivity of the specified compound. The study by Ibrahim, Elwahy, and Hashem (1995) illustrates the synthesis of various quinoxaline derivatives, including triazoloquinazolines, which could offer insights into synthetic pathways and reactions relevant to the compound (Ibrahim, Elwahy, & Hashem, 1995).

Another notable research by Lei, Gao, and Tang (2016) on the Rh(II)-catalyzed transannulation of N-sulfonyl-1,2,3-triazoles with benzisoxazoles, leading to quinazoline derivatives, exemplifies innovative approaches to constructing quinazoline frameworks, potentially offering alternative synthetic routes for related compounds (Lei, Gao, & Tang, 2016).

Potential Applications

While direct studies on "3-[(3,4-Dimethylphenyl)sulfonyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)[1,2,3]triazolo[1,5-a]quinazoline" might not be readily available, the chemical reactivity and synthetic accessibility of similar sulfonated quinazolines and triazoloquinazolines suggest potential applications in medicinal chemistry, such as the development of novel therapeutics. The work by Al-Salahi et al. (2013) on antimicrobial activity of methylsulfanyl-triazoloquinazoline derivatives hints at the possible bioactive potential of structurally related compounds (Al-Salahi, Marzouk, Awad, Al-Omar, & Ezzeldin, 2013).